Cas no 893154-80-8 (N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3-methylbenzamide)

• Product Name: N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3-methylbenzamide
• CAS No: 893154-80-8
• MF: C₁₇H₁₆N₄O₃S₂
• MW: 388.463940620422
• CID: 6589699
• PubChem ID: 8481773
• Update Time: 2025-07-17

N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3-methylbenzamide
• N-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-methylbenzamide
• 893154-80-8
• BDBM52047
• N-[5-[[2-(2-furanylmethylamino)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-3-methylbenzamide
• N-(5-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-methylbenzamide
• CHEMBL1517808
• N-[5-[2-(furan-2-ylmethylamino)-2-oxidanylidene-ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-methyl-benzamide
• AKOS024613007
• F1838-0191
• SMR000806357
• cid_8481773
• N-{5-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-3-methylbenzamide
• MLS001237927
• N-[5-[[2-(2-furfurylamino)-2-keto-ethyl]thio]-1,3,4-thiadiazol-2-yl]-3-methyl-benzamide
• HMS2990I15

• Inchi： 1S/C17H16N4O3S2/c1-11-5-3-6-12(9-11)15(23)18-16-19-20-17(26-16)25-10-13(22)21(2)14-7-4-8-24-14/h3-9H,10H2,1-2H3,(H,18,19,23)
• InChI Key： AMIJNZBSHJSTPX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(N(C2=CC=CO2)C)=O)S1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 388.06638273g/mol
• Monoisotopic Mass: 388.06638273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3-methylbenzamide

Professional Introduction to N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3-methylbenzamide (CAS No. 893154-80-8)

N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3-methylbenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique CAS number 893154-80-8, belongs to a class of molecules characterized by the presence of multiple heterocyclic and functional groups, which contribute to its diverse chemical properties and potential biological activities.

The molecular structure of N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3-methylbenzamide incorporates several key motifs that are of interest in medicinal chemistry. Specifically, the presence of a thiadiazole ring and a furan moiety suggests potential interactions with biological targets such as enzymes and receptors. These structural features are often exploited in the design of novel therapeutic agents due to their ability to modulate biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. In particular, the thiadiazole-sulfanyl group in N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3-methylbenzamide has been shown to exhibit promising interactions with various biological targets. This has led to increased interest in exploring its potential as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The benzamide moiety is a well-known pharmacophore that is frequently incorporated into drug candidates due to its ability to enhance solubility and bioavailability. When combined with the thiadiazole-furan scaffold, this compound presents a unique opportunity for developing novel therapeutics.

Current research in this area has focused on understanding the pharmacokinetic and pharmacodynamic properties of N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3-methylbenzamide. Studies have demonstrated that the compound exhibits favorable metabolic stability and moderate oral bioavailability in preclinical models. These findings are particularly encouraging as they suggest that the compound may be suitable for further development into a clinical candidate.

In addition to its structural complexity, N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-3-methylbenzamide has shown potential in vitro activity against various disease-related targets. For instance, preliminary studies have indicated that the compound may inhibit certain kinases and enzymes involved in inflammatory pathways. This aligns with the growing interest in developing small molecule inhibitors as treatments for chronic inflammatory diseases.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and requires precise control over reaction conditions. The successful preparation of N-{5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-ylyl}-3-methylbenzamide demonstrates the synthetic chemist's ability to construct complex molecular architectures.

Future directions for research on this compound include further exploration of its biological activity and optimization of its chemical properties. Techniques such as structure-based drug design and high-throughput screening will be instrumental in identifying derivatives with improved efficacy and reduced toxicity. Additionally, investigation into the mechanism of action will provide valuable insights into how this compound interacts with biological targets.

The development of novel pharmaceuticals is a highly collaborative effort that involves chemists, biologists, pharmacologists, and clinicians. N-{5-{((furan - 2 - ylmethy l) carbamoy l) methyl) sulfanyl - 1 , 3 , 4 - thiadiaz ol - 2 - yl)} - 3 - methylb enz amide (CAS No. 893154 - 80 - 8) serves as an excellent example of how interdisciplinary approaches can lead to innovative therapeutic solutions. Its unique structure and promising biological activity make it a valuable candidate for further investigation.

In conclusion, N-{5-{((furan - 2 - ylm ethy l) carbam o y l) methyl) sulfany l - 1 , 3 , 4 - thiadiaz ol - 2 - yl)} - 3 - methylb enz amide is a fascinating compound with significant potential in pharmaceutical research. Its complex molecular architecture and diverse functional groups make it an attractive candidate for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in the development of next-generation therapeutics.